Panaxacol
Panaxacol
Panaxacol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Panaxacol is considered to be a practically insoluble (in water) and relatively neutral molecule. Panaxacol has been primarily detected in urine. Within the cell, panaxacol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, panaxacol can be found in tea. This makes panaxacol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
106828-96-0
VCID:
VC20746220
InChI:
InChI=1S/C17H26O3/c1-3-5-6-7-10-13-16(19)17(20)14-11-8-9-12-15(18)4-2/h16-17,19-20H,3-7,10,13-14H2,1-2H3/t16-,17-/m1/s1
SMILES:
CCCCCCCC(C(CC#CC#CC(=O)CC)O)O
Molecular Formula:
C17H26O3
Molecular Weight:
278.4 g/mol
Panaxacol
CAS No.: 106828-96-0
Cat. No.: VC20746220
Molecular Formula: C17H26O3
Molecular Weight: 278.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Panaxacol belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Panaxacol is considered to be a practically insoluble (in water) and relatively neutral molecule. Panaxacol has been primarily detected in urine. Within the cell, panaxacol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, panaxacol can be found in tea. This makes panaxacol a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 106828-96-0 |
| Molecular Formula | C17H26O3 |
| Molecular Weight | 278.4 g/mol |
| IUPAC Name | (9R,10R)-9,10-dihydroxyheptadeca-4,6-diyn-3-one |
| Standard InChI | InChI=1S/C17H26O3/c1-3-5-6-7-10-13-16(19)17(20)14-11-8-9-12-15(18)4-2/h16-17,19-20H,3-7,10,13-14H2,1-2H3/t16-,17-/m1/s1 |
| Standard InChI Key | VNLATJUGAZKQEH-IAGOWNOFSA-N |
| Isomeric SMILES | CCCCCCC[C@H]([C@@H](CC#CC#CC(=O)CC)O)O |
| SMILES | CCCCCCCC(C(CC#CC#CC(=O)CC)O)O |
| Canonical SMILES | CCCCCCCC(C(CC#CC#CC(=O)CC)O)O |
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